Cas no 53303-84-7 (9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- structure
53303-84-7 structure
Product Name:9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
CAS No:53303-84-7
MF:C10H11N4O6P
MW:314.191302537918
CID:375629
PubChem ID:14258195
Update Time:2025-04-19

9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
    • (4aR,6R,7R,7aS)-2-hydroxy-2-oxo-6-purin-9-yl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-ol
    • CPUMP SODIUM SALT
    • PURINE RIBOSIDE- 3', 5'- CYCLIC MONOPHOSPHATE ( CPUMP )
    • 6-Desamino-cycl amp
    • 9beta-D-Ribofuranosylpurine cyclic 3',5'-phosphate
    • Purineriboside 3',5'-monophosphate
    • purine riboside-3',5'-cyclic monophosphate
    • 2,7-Dihydroxy-6-(9H-purin-9-yl)tetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
    • 6SX
    • 53303-84-7
    • 6-desamino-cAMP
    • (4aR,6R,7R,7aS)-2,7-dihydroxy-6-(9H-purin-9-yl)tetrahydro-2H,4H-2lambda(5)-furo[3,2-d][1,3,2]dioxaphosphinin-2-one
    • 9-(3,5-O-Phosphinico-beta-D-ribofuranosyl)-9H-purine
    • Q27157937
    • cPuMP
    • CHEBI:84626
    • DTXSID90967895
    • 9H-Purine, 9-(3,5-O-phosphinico-beta-D-ribofuranosyl)-
    • Inchi: 1S/C10H11N4O6P/c15-7-8-6(2-18-21(16,17)20-8)19-10(7)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15H,2H2,(H,16,17)/t6-,7-,8-,10-/m1/s1
    • InChI Key: AVSJXTVPIHQRPY-FDDDBJFASA-N
    • SMILES: P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C=NC=NC3=4)O2)O)O1

Computed Properties

  • Exact Mass: 336.02400
  • Monoisotopic Mass: 314.04162108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 141.46000
  • LogP: 0.03860
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk